Cas no 4634-13-3 (3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester
• CAS No: 4634-13-3
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD07367320
• CID: 328062
• PubChem ID: 13129505
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester
• Methyl 2-phenyl-5-pyridinecarboxylate
• methyl 6-phenylnicotinate
• methyl 6-phenylpyridine-3-carboxylate
• METHYL-6-PHENYL-NICOTONOATE
• 6-phenyl-nicotinic acid methyl ester
• 6-phenylpyridine-3-carboxylic acid methyl ester
• methyl 6-phenyl-3-pyridinecarboxylate
• J-522566
• DTXSID70520583
• FT-0751064
• Methyl 6-phenylpyridin-3-ylcarboxylate
• CS-0195656
• SCHEMBL2715851
• AKOS027326993
• 4634-13-3
• DXHZSBAEWGPUKI-UHFFFAOYSA-N
• E90053
• METHYL6-PHENYLNICOTINATE
• MFCD07367320
• DB-010888

• MDL： MFCD07367320
• Inchi： 1S/C13H11NO2/c1-16-13(15)11-7-8-12(14-9-11)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： DXHZSBAEWGPUKI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: >1100(dec.)
• Boiling Point: 336.2±30.0 °C at 760 mmHg
• PSA: 39.19000
• LogP: 2.53520

3-Pyridinecarboxylicacid, 6-phenyl-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines